Cas no 18479-49-7 (3,7-Dimethyl-1-octen-3-ol)

• Product Name: 3,7-Dimethyl-1-octen-3-ol
• CAS No: 18479-49-7
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 51052
• Update Time: 2026-05-14

3,7-Dimethyl-1-octen-3-ol Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethyl-1-octen-3-ol
• 3,7-Dimethyloct-1-en-3-ol
• Dihydrolinalool
• 1-Octen-3-ol,3,7-dimethyl
• 3,7-dimethyl-1-octene-3-ol
• 3,7-dimethyl-oct-1-en-3-ol
• 6,7-Dihydrolinalool
• EINECS 242-358-2
• Methyl-isohexyl-vinyl-carbinol
• 3,7-dimethyl-1-octen-3-o
• 1-Octen-3-ol, 3,7-dimethyl-
• dihydrolinalool,3,7-dimethyl-1-octen-3-ol,6,7-dihydrolinalool
• IUDWWFNDSJRYRV-UHFFFAOYSA-N
• P778
• D3382

• Inchi： 1S/C10H20O/c1-5-10(4,11)8-6-7-9(2)3/h5,9,11H,1,6-8H2,2-4H3
• InChI Key： IUDWWFNDSJRYRV-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])=C([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless liquid. Aroma: with fresh woody aroma and slightly citrus flavor of rosewood oil aroma
• Density: 0.85
• Boiling Point: 62 °C / 8.3mmHg
• Flash Point: 69 °C
• Refractive Index: 1.452
• PSA: 20.23000
• LogP: 2.74970
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,7-Dimethyl-1-octen-3-ol

3,7-Dimethyl-1-octen-3-ol (CAS No. 18479-49-7): A Versatile Fragrance and Flavor Ingredient

3,7-Dimethyl-1-octen-3-ol (CAS No. 18479-49-7), also known as linalool oxide, is a naturally occurring terpene alcohol widely used in the fragrance and flavor industries. This compound is prized for its fresh, floral, and slightly woody aroma, making it a popular choice in perfumery, cosmetics, and food applications. Its chemical structure features a terpene backbone with a hydroxyl group, contributing to its unique olfactory properties.

The demand for natural and synthetic fragrance ingredients has surged in recent years, driven by consumer preferences for sustainable and eco-friendly products. 3,7-Dimethyl-1-octen-3-ol aligns with this trend, as it can be derived from botanical sources like lavender, coriander, and citrus oils. Its versatility extends to aromatherapy, where it is valued for its calming and stress-relieving effects, a topic increasingly searched by wellness enthusiasts.

In the flavor industry, this compound is used to enhance the taste profiles of beverages, confectionery, and dairy products. Its ability to impart a citrusy and floral note makes it a favorite among food scientists. Recent searches on platforms like Google and AI-driven tools highlight growing interest in clean-label ingredients, and 3,7-Dimethyl-1-octen-3-ol fits well within this category due to its natural origins and minimal processing requirements.

From a chemical perspective, 3,7-Dimethyl-1-octen-3-ol exhibits excellent stability under various pH and temperature conditions, making it suitable for a wide range of formulations. Its low volatility ensures long-lasting fragrance retention, a key factor in premium personal care products. This property is particularly relevant given the rising popularity of long-lasting perfumes, a frequently searched term in beauty forums.

The compound’s biodegradability and low environmental impact further enhance its appeal in the era of green chemistry. As regulatory bodies tighten restrictions on synthetic additives, 3,7-Dimethyl-1-octen-3-ol stands out as a safer alternative, aligning with global trends toward sustainable sourcing. This aligns with frequent queries about eco-friendly fragrance options in consumer surveys and online discussions.

In conclusion, 3,7-Dimethyl-1-octen-3-ol (CAS No. 18479-49-7) is a multifaceted ingredient with applications spanning fragrances, flavors, and wellness products. Its natural derivation, stability, and sensory properties make it a standout choice for formulators seeking to meet modern consumer demands. As interest in clean beauty and sustainable ingredients grows, this compound is poised to remain a cornerstone of innovative formulations.